Cas no 1806912-38-8 (4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine)

• Product Name: 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine
• CAS No: 1806912-38-8
• MF: C₇H₄F₂N₂O₂
• MW: 186.115668296814
• CID: 4918095
• Update Time: 2025-06-08

4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine

• Inchi： 1S/C7H4F2N2O2/c8-6(9)5-3(1-10)4(12)2-11-7(5)13/h2,6,12H,(H,11,13)
• InChI Key： QPUWWKUPEDTDNV-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1C#N)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 362
• XLogP3: 0.2
• Topological Polar Surface Area: 73.1

Additional information on 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine

Introduction to 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine (CAS No. 1806912-38-8)

4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine, identified by the CAS number 1806912-38-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and hydroxyl groups, makes this molecule a versatile intermediate in the synthesis of various pharmacologically active agents.

The structural features of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine contribute to its unique chemical properties and reactivity. The cyano group (-CN) introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. On the other hand, the difluoromethyl group (-CF₂) is known for its ability to modulate metabolic stability and binding affinity in drug molecules. The two hydroxyl groups (-OH) at the 2- and 5-positions further enhance the compound's reactivity, making it a valuable precursor in the synthesis of more complex derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents with improved efficacy and reduced side effects. The compound 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine has been explored as a key intermediate in the synthesis of various bioactive molecules. For instance, researchers have utilized this compound to develop new antiviral and anticancer agents. The pyridine core is particularly important in medicinal chemistry due to its prevalence in many biologically active compounds. The specific arrangement of functional groups on this core structure allows for fine-tuning of biological activity, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with various diseases, particularly cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that address the underlying mechanisms of these diseases. The structural features of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine, including its ability to interact with ATP binding pockets in kinases, make it a promising candidate for such applications.

The synthesis of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine involves multiple steps that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of a pyridine derivative followed by functionalization at specific positions using appropriate reagents. The introduction of the cyano group can be achieved through cyanation reactions, while the difluoromethyl group can be incorporated via fluorination or cross-coupling reactions. The hydroxyl groups are often introduced through hydroxylation or oxidation processes. Each step must be carefully controlled to avoid unwanted side reactions and to ensure the desired product architecture.

In recent studies, advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine. For example, transition metal-catalyzed reactions have been employed to streamline certain synthetic steps, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in the synthesis process. These innovations not only enhance the practicality of producing this compound but also align with broader efforts to develop environmentally friendly chemical processes.

The biological activity of derivatives derived from 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine has been extensively studied in various preclinical models. These studies have revealed promising results in terms of antiviral and anticancer properties. For instance, certain derivatives have shown inhibitory effects on viral proteases and kinases involved in cancer progression. The ability of these compounds to modulate key biological pathways suggests their potential as therapeutic agents against these diseases. Further research is ongoing to explore their efficacy and safety profiles in clinical settings.

The development of novel drug candidates often involves structural modifications to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. Derivatives of 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine have been engineered to enhance these properties through computational modeling and experimental optimization. By leveraging computational tools such as molecular docking and virtual screening, researchers can predict how different structural modifications will affect biological activity. This approach allows for rapid identification of promising candidates for further development.

The future prospects for 4-Cyano-3-(difluoromethyl)-2,5-dihydroxypyridine are exciting given its versatility as an intermediate in drug discovery. As our understanding of disease mechanisms continues to evolve，so does our ability to design targeted therapies based on compounds like this one。The integration of cutting-edge technologies such as artificial intelligence (AI) into drug discovery processes promises to accelerate the development pipeline，making compounds like this one more accessible for therapeutic use。The continued exploration of its derivatives will likely uncover new applications across multiple therapeutic areas，including infectious diseases、neurological disorders、and chronic conditions。